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Compound of Interest

Compound Name: 2,2-Dichloropropane

Cat. No.: B165471

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of dichloropropane
isomers, focusing on 1,1-dichloropropane, 1,2-dichloropropane, and 1,3-dichloropropane. Due
to limited available data, 2,2-dichloropropane is included where information exists, but
significant data gaps remain for this isomer. This document summarizes key environmental fate
and ecotoxicological data to support informed decision-making in research and development.

Physicochemical Properties

The physicochemical properties of a compound govern its behavior and distribution in the
environment. Key parameters for dichloropropane isomers are summarized below.
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1,1- 1,2- 1,3- 2,2-
Property Dichloropropa Dichloropropa Dichloropropa Dichloropropa
ne ne ne ne
CAS Number 78-99-9 78-87-5 142-28-9 594-20-7
Molecular
Cs3HeCl2 C3HeCl2 Cs3HeCl2 C3HeCl2
Formula
Molecular Weight
112.99 112.99 112.99 112.99
(g/mol)
Boiling Point (°C) 88 96.4 120.4 69.7
Water Solubility
Data not
(mg/L at 20- 2,700[1] 2,700 2,800 _
available
25°C)
Vapor Pressure Data not
68.3 42 15 _
(mm Hg at 20°C) available
Henry's Law
Data not
Constant 4.8x10°8 2.82x1073 1.1x10°3 ]
available
(atm-m3/mol)
Data not
log Koc 1.8 1.7-2.0 1.9 ]
available

Environmental Fate and Transport

The persistence and mobility of dichloropropane isomers in the environment are influenced by
processes such as volatilization, hydrolysis, and biodegradation.
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Parameter

1,1-
Dichloropropane

1,2-
Dichloropropane

1,3-
Dichloropropane

Volatilization from
Water

Expected to be a
significant fate

process

Volatilization is an
important fate process
from aquatic

environments|[2].

Expected to be a
significant fate

process

Hydrolysis Half-Life

Slower than 1,3-
dichloropropene due
to vinylic chlorine

atoms.

Resistant to

hydrolysis.

Data not available

Biodegradation

Data not available

Biodegrades slowly in

water and soil[3].

Can serve as a
carbon and energy
source for some

aerobic bacteria[4].

Soil Mobility

Data not available

Moderately mobile

Moderately mobile

Ecotoxicity

The toxicity of dichloropropane isomers to aquatic and terrestrial organisms is a critical aspect

of their environmental impact.

Aquatic Toxicity
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. Exposure .
Isomer Species ) Endpoint Value (mgI/L)
Duration
15 Fathead minnow
' (Pimephales 96 h LC50 131 -139
Dichloropropane
promelas)
1,2- Bluegill (Lepomis
_ _ 96 h LC50 97.9 - >520
Dichloropropane = macrochirus)
13 Fathead minnow
' (Pimephales 96 h LC50 131
Dichloropropane
promelas)
1,3- Bluegill (Lepomis
_ _ 96 h LC50 >520
Dichloropropane macrochirus)
Mammalian Toxicity
Isomer Species Route Endpoint Value (mg/kg)
1,1-
) Rat Oral LD50 2000
Dichloropropane
1,2-
) Rat Oral LD50 2200
Dichloropropane
1,3-
] Mouse Unreported LD50 3600[5]
Dichloropropane
1,3-
Dog Oral LDLo 3000[5]

Dichloropropane

Experimental Protocols
OECD Guideline 203: Fish, Acute Toxicity Test

This guideline details a procedure to determine the concentration of a substance that is lethal
to 50% of a test fish population (LC50) over a 96-hour period.

Methodology:
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o Test Organisms: A recommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

o Test Conditions: Fish are exposed to at least five concentrations of the test substance
arranged in a geometric series. A control group is also maintained. At least seven fish are
used for each concentration.

o Exposure: The exposure period is 96 hours.

o Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is
also noted.

o Data Analysis: The LC50 is calculated by plotting the cumulative percentage mortality
against the logarithm of the concentration.

OECD Guideline 106: Adsorption - Desorption Using a
Batch Equilibrium Method

This guideline describes a method to determine the adsorption and desorption potential of a
chemical in soil, which is crucial for assessing its mobility and potential for groundwater
contamination.

Methodology:

o Soil Selection: The test is typically conducted with at least five different soil types with
varying organic carbon content, clay content, and pH.

o Equilibration: A known mass of soil is equilibrated with a solution of the test substance of
known concentration. This is done by shaking the soil-solution mixture for a predetermined
period until equilibrium is reached.

o Analysis: After equilibration, the solid and liquid phases are separated by centrifugation. The
concentration of the test substance in the aqueous phase is measured.

« Calculation: The amount of substance adsorbed to the soil is calculated as the difference
between the initial and final concentrations in the solution. The soil adsorption coefficient
(Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then determined.
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Caption: Environmental fate pathways of dichloropropane isomers.
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Generalized Toxicity Pathway of Dichloropropanes
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Caption: Generalized metabolic and toxicity pathway for dichloropropanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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